Cas no 60186-20-1 (2,6-difluoro-3-nitro-4-Pyridinamine)

• Product Name: 2,6-difluoro-3-nitro-4-Pyridinamine
• CAS No: 60186-20-1
• MF: C₅H₃F₂N₃O₂
• MW: 175.093027353287
• MDL: MFCD19690092
• CID: 1031601
• PubChem ID: 12275771
• Update Time: 2025-11-02

2,6-difluoro-3-nitro-4-Pyridinamine Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-3-nitro-4-Pyridinamine
• 2,6-difluoro-3-nitropyridin-4-amine
• 2,6-difluoro-3-nitro-pyridin-4-ylamine
• 4-amino-2,6-difluoro-5-nitropyridine
• AK126944
• KB-226173
• SureCN6313713
• MFCD19690092
• DTXSID70483649
• DB-106546
• DS-5340
• 60186-20-1
• AKOS016012869
• SCHEMBL6313713

• MDL： MFCD19690092
• Inchi： 1S/C5H3F2N3O2/c6-3-1-2(8)4(10(11)12)5(7)9-3/h1H,(H2,8,9)
• InChI Key： KMDWOPYIFWBPRD-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(N=1)F)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 175.01939
• Monoisotopic Mass: 175.01933267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• PSA: 82.05

Additional information on 2,6-difluoro-3-nitro-4-Pyridinamine

Comprehensive Guide to 2,6-Difluoro-3-nitro-4-Pyridinamine (CAS No. 60186-20-1): Properties, Applications, and Market Insights

2,6-Difluoro-3-nitro-4-Pyridinamine (CAS No. 60186-20-1) is a specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique nitro and amino functional groups, serves as a critical intermediate in the synthesis of high-value chemicals. With the growing demand for fluorinated compounds in drug discovery and crop protection, understanding the properties and applications of 2,6-difluoro-3-nitro-4-pyridinamine is essential for researchers and industry professionals.

The molecular structure of 2,6-difluoro-3-nitro-4-pyridinamine features two fluorine atoms at the 2 and 6 positions, a nitro group at the 3 position, and an amino group at the 4 position of the pyridine ring. This arrangement imparts distinct electronic and steric properties, making it a versatile building block in organic synthesis. Recent studies highlight its role in developing novel heterocyclic compounds, particularly in the design of kinase inhibitors and antimicrobial agents, aligning with the current trend toward targeted therapies and sustainable agriculture.

In the pharmaceutical sector, 2,6-difluoro-3-nitro-4-pyridinamine is increasingly used to synthesize small-molecule drugs with enhanced bioavailability and metabolic stability. Its fluorine atoms improve binding affinity to biological targets, a feature highly sought after in cancer research and central nervous system (CNS) drug development. Industry reports indicate a surge in patents involving this compound, reflecting its potential in addressing unmet medical needs, such as drug-resistant infections and neurodegenerative diseases.

Agrochemical applications of 2,6-difluoro-3-nitro-4-pyridinamine are equally noteworthy. The compound’s nitro group facilitates the synthesis of herbicides and pesticides with improved efficacy and environmental safety. As global agriculture shifts toward precision farming and green chemistry, this intermediate aligns with regulatory demands for low-residue crop protection solutions. Market analysts project a compound annual growth rate (CAGR) of 6.8% for fluorinated agrochemicals, driven by innovations in 2,6-difluoro-3-nitro-4-pyridinamine-based formulations.

Synthetic routes to 2,6-difluoro-3-nitro-4-pyridinamine typically involve halogenation and nitration of pyridine precursors, followed by selective amination. Recent advancements in catalytic fluorination have optimized yields and reduced byproducts, addressing the industry’s focus on sustainable manufacturing. Researchers are also exploring microwave-assisted synthesis to enhance reaction efficiency, a topic frequently searched in AI-driven chemistry databases.

From a commercial perspective, suppliers of 2,6-difluoro-3-nitro-4-pyridinamine emphasize compliance with REACH and GMP standards, ensuring suitability for global markets. The compound’s pricing trends correlate with raw material availability, particularly fluorine sources and pyridine derivatives. Procurement strategies often highlight just-in-time delivery and custom synthesis options, catering to the evolving needs of contract research organizations (CROs) and pharmaceutical innovators.

In conclusion, 2,6-difluoro-3-nitro-4-pyridinamine (CAS No. 60186-20-1) represents a pivotal compound at the intersection of medicinal chemistry and agrochemical innovation. Its multifunctional design supports diverse applications, from next-generation therapeutics to eco-friendly pesticides, while synthetic breakthroughs continue to expand its accessibility. As interest in fluorinated building blocks grows, this compound is poised to remain a focal point in industrial and academic research.